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Compound of Interest

Compound Name: 3-Cyclopropoxy-5-methylaniline

Cat. No.: B13252633

Get Quote

CAS Number: 1243464-56-3 Formula: C₁₀H₁₃NO Molecular Weight: 163.22 g/mol Primary

Application: Pharmaceutical Intermediate / Building Block (Kinase Inhibitor Scaffolds)

Part 1: The "Missing SDS" Protocol (Data
Acquisition)
For research-grade intermediates like 3-Cyclopropoxy-5-methylaniline, a fully validated,

ECHA-compliant Safety Data Sheet (SDS) is often unavailable in public indices. As a

researcher, you must not rely solely on a "Download" button. Instead, you must construct a

Composite Safety Profile based on structural alerts and analog data.

Validated Data Sources
Do not use general search engines for safety data. Use these specific repositories to locate the

vendor-specific SDS or physical property data:

Primary Source (Vendor): This compound is frequently synthesized by Enamine (Catalog:

ENAH304E3656) and distributed via Sigma-Aldrich or BLD Pharm.

Action: Search these vendor catalogs directly using CAS 1243464-56-3.
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Secondary Source (Aggregators):

PubChem: Search by InChIKey KLURFACBWZBUTH-UHFFFAOYSA-N.

ChemSpace / MolPort: Useful for confirming if the compound is in stock (implies stability)

or make-on-demand (implies instability/reactivity).

The Risk Assessment Workflow
When a specific SDS is generic (e.g., "Caution: Substance not fully tested"), use the following

logic flow to determine handling protocols.

Start: CAS 1243464-56-3 Check Vendor SDS Specific Hazards Listed?

Follow SDS ProtocolsYes

Structural Alert Analysis

No / Generic
Risk 1: Aniline Moiety

(Acute Tox / Methemoglobinemia)

Risk 2: Cyclopropyl Ether
(Acid Sensitivity / Ring Opening)

Develop SOP: Biohazard Lvl 2
+ Inert Atmosphere

Click to download full resolution via product page

Figure 1: Decision matrix for handling research chemicals with sparse safety data.

Part 2: Composite Safety Profile (Virtual SDS)
Based on the structural pharmacophores (Aniline + Cyclopropyl Ether), the following safety

profile must be assumed until experimental toxicology data proves otherwise.

Hazard Identification (GHS Classification)
Signal Word:WARNING (Assumed)
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Hazard Class Category
Hazard Statement
Code

Description

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[1]

Skin Irritation 2 H315
Causes skin irritation.

[1]

Eye Irritation 2A H319
Causes serious eye

irritation.[1]

STOT - Single Exp. 3 H335
May cause respiratory

irritation.[1]

STOT - Repeated 2 H373

May cause damage to

organs (Blood)

through prolonged

exposure.

Critical Note: All anilines possess the potential to cause Methemoglobinemia (oxidation of

hemoglobin). While not always listed on preliminary SDSs, this risk must be managed in any

scale-up >100 mg.

Chemical Stability & Reactivity
Oxidation Sensitivity: Anilines oxidize to dark purple/black tars ("aniline black") upon

exposure to air and light.

Storage: Store under Argon/Nitrogen at 2–8°C.

Acid Sensitivity: The cyclopropyl ether moiety is acid-labile. Strong acids can trigger ring-

opening reactions, potentially releasing cyclopropanol derivatives or rearranging the scaffold.
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Incompatibility: Avoid strong Lewis acids or concentrated Brønsted acids during workup

unless ring opening is intended.

Part 3: Handling & Experimental Protocols
Personal Protective Equipment (PPE) Matrix

Body Part Requirement Rationale

Respiratory
Fume Hood (Face Velocity >

0.5 m/s)

Prevents inhalation of aniline

vapors (H335).

Hands
Nitrile (Double Gloved) or

Laminate Film

Anilines penetrate skin rapidly

(H312). Change gloves

immediately upon splash.

Eyes Chemical Safety Goggles
Standard protection against

H319.

Body Lab Coat + Tyvek Sleeves
Prevents dermal absorption via

wrists/forearms.

Emergency Response: Methemoglobinemia
If exposure occurs (cyanosis/blue skin, headache, dizziness):

Remove Source: Move victim to fresh air immediately.[2]

Decontaminate: Wash skin with soap and water (do not use alcohol; it enhances absorption).

Medical Alert: Inform medical personnel that the patient was exposed to an Aniline

Derivative.

Antidote: Methylene Blue is the standard treatment for methemoglobinemia, but must be

administered by a physician.

Part 4: Synthesis & Waste Disposal
Synthesis Context: This compound is often used in SNAr reactions or Buchwald-Hartwig

couplings to attach the aniline headgroup to a kinase inhibitor core.
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Disposal:

Do NOT mix with acidic waste streams (risk of exotherm/decomposition).

Segregate into Halogen-Free Organic Waste.

Double-bag solid waste contaminated with the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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